Cas no 7391-58-4 (2-butylpropanedinitrile)

• Product Name: 2-butylpropanedinitrile
• CAS No: 7391-58-4
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD06215024
• CID: 85908
• PubChem ID: 12751987
• Update Time: 2025-04-18

2-butylpropanedinitrile Chemical and Physical Properties

Names and Identifiers

• Butylmalononitrile
• 2-butylpropanedinitrile
• 2-butylmalononitrile
• 2-n-Butylmalononitrile
• butyl propanedinitrile
• Butyl-malononitril
• Propanedinitrile,butyl
• Butylpropanedinitrile
• IHHJYYHYSAGXEE-UHFFFAOYSA-N
• Propanedinitrile, butyl-
• AMY37121
• dicyanopentane
• DTXSID20508917
• FT-0764436
• SCHEMBL325130
• 7391-58-4
• EN300-19937

• MDL： MFCD06215024
• Inchi： 1S/C7H10N2/c1-2-3-4-7(5-8)6-9/h7H,2-4H2,1H3
• InChI Key： IHHJYYHYSAGXEE-UHFFFAOYSA-N
• SMILES： N#CC(C#N)CCCC

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 0.930±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 199-200 ºC (20 Torr)
• Flash Point: 99.4±13.7 ºC,
• Refractive Index: 1.4292 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 47.58000
• LogP: 1.83996